Cas no 912771-42-7 (5-THIOPHEN-2-YL-1H-PYRAZIN-2-ONE)

• Product Name: 5-THIOPHEN-2-YL-1H-PYRAZIN-2-ONE
• CAS No: 912771-42-7
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• MDL: MFCD08277621
• CID: 996222
• PubChem ID: 16740530
• Update Time: 2025-06-08

5-THIOPHEN-2-YL-1H-PYRAZIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-THIOPHEN-2-YL-1H-PYRAZIN-2-ONE
• GL-0782
• MFCD08277621
• 5-(2-Thienyl)-2-hydroxypyrazine
• EN300-693087
• AKOS005256057
• 5-(Thiophen-2-yl)-1,2-dihydropyrazin-2-one
• 912771-42-7
• DTXSID90587572
• AKOS015945191
• 5-(THIOPHEN-2-YL)PYRAZIN-2-OL
• 5-(Thiophen-2-yl)pyrazin-2(1H)-one
• DB-350086
• 5-(THIOPHEN-2-YL)-1H-PYRAZIN-2-ONE

• MDL： MFCD08277621
• Inchi： 1S/C8H6N2OS/c11-8-5-9-6(4-10-8)7-2-1-3-12-7/h1-5H,(H,10,11)
• InChI Key： RHKPBJGCOVUIIV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CNC(C=N1)=O

Computed Properties

• Exact Mass: 178.02000
• Monoisotopic Mass: 178.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.42
• Refractive Index: 1.711
• PSA: 73.99000
• LogP: 1.49840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-THIOPHEN-2-YL-1H-PYRAZIN-2-ONE

Properties and Applications of 5-Thiophen-2-yl-1H-pyrazin-2-one (CAS No. 912771-42-7)

5-Thiophen-2-yl-1H-pyrazin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 912771-42-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazinone derivatives, characterized by the presence of both a thiophene ring and a pyrazinone core, which endows it with unique chemical and biological properties. The structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The thiophen-2-yl moiety in the molecular structure contributes to the compound's reactivity and potential interactions with biological targets. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. In contrast, the pyrazin-2-one component introduces additional functional groups that can be modified to enhance pharmacological properties. The combination of these two structural elements suggests that 5-Thiophen-2-yl-1H-pyrazin-2-one may exhibit synergistic effects when incorporated into therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Thiophen-2-yl-1H-pyrazin-2-one and biological macromolecules. Studies have indicated that this compound can bind to various enzymes and receptors, potentially modulating key cellular pathways involved in disease progression. For instance, preliminary research has suggested that it may interfere with the activity of enzymes such as kinases, which are often dysregulated in cancer cells. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential applications in oncology research.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors based on pyrazinone derivatives due to their favorable pharmacokinetic profiles. 5-Thiophen-2-yl-1H-pyrazin-2-one represents a novel scaffold that could serve as a starting point for designing next-generation therapeutics. Its structural features allow for modifications that can optimize solubility, bioavailability, and target specificity. This flexibility makes it an attractive candidate for further medicinal chemistry investigations.

In vitro studies have begun to explore the potential therapeutic applications of 5-Thiophen-2-yl-1H-pyrazin-2-one. Initial experiments have shown promising results in inhibiting the growth of certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its interaction with inflammatory pathways has been investigated, indicating possible benefits in treating chronic inflammatory diseases. These findings align with the growing interest in developing multifunctional compounds that can address multiple disease mechanisms simultaneously.

The synthesis of 5-Thiophen-2-yl-1H-pyrazin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The optimization of these synthetic routes is crucial for large-scale production and further industrial applications.

From a chemical biology perspective, understanding the mechanism of action of 5-Thiophen-2-yl-1H-pyrazin-2-one is essential for maximizing its therapeutic potential. Researchers are employing cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding modes with biological targets. These structural insights will guide the development of more refined derivatives with enhanced efficacy and reduced side effects.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing to ensure safety and efficacy before clinical translation. 5-Thiophen-2-yl-1H-pyrazin-2-one is currently undergoing preclinical evaluations to assess its toxicity profile and pharmacological activity. These studies are critical for determining whether it progresses to human clinical trials, where its potential as a therapeutic agent can be fully realized.

The versatility of 5-Thiophen-2-yl-1H-pyrazin-2-one extends beyond traditional drug development applications. Its unique structural features make it a valuable tool in chemical biology research, enabling scientists to explore new pathways and interactions at the molecular level. This compound exemplifies how innovative molecular design can lead to breakthroughs in understanding complex biological systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-Thiophen-2-ylyl-H-pyrazin--one (CAS No 91277142--7) will play an increasingly important role in shaping future medical treatments. The integration of computational biology, synthetic chemistry, and pharmacological studies provides a robust framework for translating basic scientific discoveries into tangible therapeutic benefits for patients worldwide.